Cas no 59698-26-9 (2-Pyrazinecarboxylicacid, 3-amino-, phenylmethyl ester)

• Product Name: 2-Pyrazinecarboxylicacid, 3-amino-, phenylmethyl ester
• CAS No: 59698-26-9
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 379743
• PubChem ID: 108811
• Update Time: 2025-04-19

2-Pyrazinecarboxylicacid, 3-amino-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxylicacid, 3-amino-, phenylmethyl ester
• benzyl 3-aminopyrazine-2-carboxylate
• benzyl 3-aminopyrazinecarboxylate
• SCHEMBL11274542
• Z224528448
• DTXSID40208402
• EINECS 261-864-4
• AKOS009108911
• 59698-26-9
• CCG-295596
• NS00034220

• Inchi： 1S/C12H11N3O2/c13-11-10(14-6-7-15-11)12(16)17-8-9-4-2-1-3-5-9/h1-7H,8H2,(H2,13,15)
• InChI Key： VXRGDNBJXWLGIY-UHFFFAOYSA-N
• SMILES： O(C(C1C(N)=NC=CN=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 229.08523
• Monoisotopic Mass: 229.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.296
• Boiling Point: 417.1°C at 760 mmHg
• Flash Point: 206.1°C
• Refractive Index: 1.63
• PSA: 78.1